Cas no 87275-68-1 (2-Bromo-1-(prop-2-en-1-yl)pyridin-1-ium bromide)

• Product Name: 2-Bromo-1-(prop-2-en-1-yl)pyridin-1-ium bromide
• CAS No: 87275-68-1
• MF: C₈H₉Br₂N
• MW: 278.971760511398
• CID: 2626813
• PubChem ID: 13321350
• Update Time: 2025-04-21

2-Bromo-1-(prop-2-en-1-yl)pyridin-1-ium bromide Chemical and Physical Properties

Names and Identifiers

• 87275-68-1
• 2-Bromo-1-(prop-2-en-1-yl)pyridin-1-ium bromide
• DTXSID901007474
• NSC85588
• SCHEMBL10857029
• NSC-85588

• Inchi： 1S/C8H9BrN.BrH/c1-2-6-10-7-4-3-5-8(10)9;/h2-5,7H,1,6H2;1H/q+1;/p-1
• InChI Key： LFRIPXCLYGGGCI-UHFFFAOYSA-M
• SMILES： BrC1C=CC=C[N+]=1CC=C.[Br-]

Computed Properties

• Exact Mass: 278.90813Da
• Monoisotopic Mass: 276.91017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų